Cas no 112501-53-8 (5’-O-(4,4’-Dimethoxytrityl)-3’-β-hydroxythymidine)

5’-O-(4,4’-Dimethoxytrityl)-3’-β-hydroxythymidine Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-b-D-threo-pentofuranosyl]-5-methyl-
• 5’-O-(4,4’-Dimethoxytrityl)-3’-β-hydroxythymidine
• 1-[5-(O-DIMETHOXYTRITYL)-2-DEOXY-BETA-D-THREO-PENTOFURANOSYL]THYMINE
• 2,4(1H,3H)-Pyrimidinedione,1-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-b-D-threo-pentofu...
• 1-[5-(O-DIMETHOXYTRITYL)-2-DEOXY-β-D-THREO-PENTOFURANOSYL]THYMINE
• DMTr-lyxothymidine
• 1-(2'Deoxy-5'-O-DMT-b-D-lyxofuranosyl)thymine
• 5’-O-(4,4’-Dimethoxytrityl)-3’--hydroxythymidine
• 1-[5-O-(4,4'-DIMETHOXYTRITYL)-2-DEOXY-BETA-D-THREO-PENTOFURANOSYL]THYMINE
• 1-[5-O-[Bis(4-Methoxyphenyl)phenylMethyl]-2-deoxy-β-D-threo-pentofuranosyl]-5-Methyl-
• 1-[5-O-[Bis(4-methoxyphenyl)phenylmethyl]-2-deoxy--D-threo-pentofuranosyl]-5-methyl-2,4(1H,3H)pyrimidinedione
• 2,4(1H,3H)-PYRIMIDINEDIONE, 1-[5-O-[BIS(4-METHOXYPHENYL)PHENYLMETHYL]-2-DEOXY-BETA-D-THREO-PENTOFURANOSYL]-5-METHYL-
• 2,4(1H,3H)-Pyrimidinedione, 1-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-2-deoxy- beta-D-threo-pentofuranosyl]-5-methyl-
• DMTr-lyxothymidine112501-53-8
• +Expand

• InChIKey： UBTJZUKVKGZHAD-JCYYIGJDSA-N
• Inchi： 1S/C31H32N2O7/c1-20-18-33(30(36)32-29(20)35)28-17-26(34)27(40-28)19-39-31(21-7-5-4-6-8-21,22-9-13-24(37-2)14-10-22)23-11-15-25(38-3)16-12-23/h4-16,18,26-28,34H,17,19H2,1-3H3,(H,32,35,36)/t26-,27-,28-/m1/s1
• SMILES： N1(C=C(C(=O)NC1=O)C)[C@H]1C[C@@H](O)[C@@H](COC(C2C=CC=CC=2)(C2=CC=C(OC)C=C2)C2=CC=C(OC)C=C2)O1

Computed Properties

• Exact Mass: 544.22100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Heavy Atom Count: 40

Experimental Properties

• LogP: 3.51930
• PSA: 112.01000
• Melting Point: 77 °C
• Solubility: Soluble in chloroform
• pka: 9.55±0.10(Predicted)
• Density: 1.272